3-Bromo-5-chlorophenyl 2-chloro-5-fluorophenyl ether

• Molecular Formula: C12H6BrCl2FO
• Molecular Weight: 335.98 g/mol
• IUPAC Name: 1-bromo-3-chloro-5-(2-chloro-5-fluorophenoxy)benzene
• InChI: InChI=1S/C12H6BrCl2FO/c13-7-3-8(14)5-10(4-7)17-12-6-9(16)1-2-11(12)15/h1-6H
• InChI Key: VOXOOPAOLNRJDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)OC2=CC(=CC(=C2)Br)Cl)Cl

Description

3-Bromo-5-chlorophenyl 2-chloro-5-fluorophenyl ether is a useful research compound. Its molecular formula is C12H6BrCl2FO and its molecular weight is 335.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-5-fluorophenol (82.3 g, 562 mmol) and 1-bromo-3-chloro-5-fluorobenzene (124 g, 590 mmol) in NMP (200 mL) was added potassium carbonate (155 g, 1.123 mol). The resulting mixture was then heated to 140° C. and maintained at 140° C. for hours, after which the mixture was poured into water (1500 mL) and extracted with EtOAc (2500+1500 mL). The combined extracts were washed with water and brine. This solution was concentrated on the rotary evaporator and the residue was distilled at high vacuum at 135-190° C. to give the title compound as a clear, colorless liquid. 1H NMR (CDCl3) δ 7.45 (dd, 1H, J=9.0 and 4.5 hz), 7.28 (dd, 1H, J=1.7 Hz), 7.26 (s, 1H), 7.00 (dd, 1 h, J=1.95 Hz), 6.92 (ddd, 1H, J=10.5, 7.6 and 2.7 Hz), 6.89 (dd, 1H, J=1.95 Hz).